N-(2-chlorobenzyl)-2-(4-(4-methoxyphenyl)-3-morpholino-1H-pyrazol-1-yl)acetamide

• IUPAC Name: N-[(2-chlorophenyl)methyl]-2-[4-(4-methoxyphenyl)-3-morpholin-4-ylpyrazol-1-yl]acetamide
• InChI: InChI=1S/C23H25ClN4O3/c1-30-19-8-6-17(7-9-19)20-15-28(26-23(20)27-10-12-31-13-11-27)16-22(29)25-14-18-4-2-3-5-21(18)24/h2-9,15H,10-14,16H2,1H3,(H,25,29)
• InChI Key: QSFJADSAIAKULB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CN(N=C2N3CCOCC3)CC(=O)NCC4=CC=CC=C4Cl
• Molecular Formula: C23H25ClN4O3
• Molecular Weight: 440.9 g/mol

Description

N-(2-chlorobenzyl)-2-(4-(4-methoxyphenyl)-3-morpholino-1H-pyrazol-1-yl)acetamide, also known as JNJ-42165279, is a small-molecule inhibitor of the protein kinase IKKε. It has been studied for its potential applications in cancer treatment and inflammation.

Scientific Research Applications

Chemical Synthesis and Structural Analysis

• Compounds with chloroacetamide and pyrazole components have been studied for their chemical synthesis processes, demonstrating their utility in creating diverse chemical entities. For example, studies on chloroacetamide herbicides and their metabolism offer insights into the chemical behavior of similar compounds in biological systems (Coleman et al., 2000). Additionally, research on hydrogen-bonding patterns in substituted N-benzyl-N-(3-tert-butyl-1-phenyl-1H-pyrazol-5-yl)acetamides provides valuable information on the structural aspects that could influence the chemical properties and applications of similar acetamides (López et al., 2010).

Pharmacological Applications

• The pharmacological potential of compounds bearing structural similarities, such as pyrazole and acetamide functionalities, has been explored in various contexts. For instance, novel Co(II) and Cu(II) coordination complexes constructed from pyrazole-acetamide derivatives have been characterized for their antioxidant activity, suggesting the potential of similar compounds in therapeutic applications (Chkirate et al., 2019).

Anticonvulsant and Neuroprotective Effects

• Research on benzothiazole derivatives having acetamido and carbothioamido pharmacophores as anticonvulsant agents indicates the significance of acetamide functionalities in developing potential therapeutic agents (Amir et al., 2011). Similarly, studies on pyrano[3,2-c]chromene derivatives bearing morpholine/phenylpiperazine moieties evaluated against acetylcholinesterase and butylcholinesterase demonstrate the neuroprotective potential of compounds with related structures (Sameem et al., 2017).